N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H16ClFN2O2/c1-3-4-8-18-15(20)12-9(2)21-19-14(12)13-10(16)6-5-7-11(13)17/h5-7H,3-4,8H2,1-2H3,(H,18,20)
• InChI Key: WKWJPROSAWCKKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)F)C
• Molecular Formula: C15H16ClFN2O2
• Molecular Weight: 310.75 g/mol

Description

N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamide, also known as BCFM or BCFMA, is a chemical compound that has been extensively studied in the field of scientific research. This compound has shown potential in various applications, including medicinal chemistry and neuroscience.

Mechanism of Action

The exact mechanism of action of N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA is not fully understood. However, it has been shown to act as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is involved in the perception of pain and inflammation, and its blockade by N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA results in analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA has been shown to have potent analgesic and anti-inflammatory effects in animal models. It has also been shown to reduce the activity of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA has also been shown to have neuroprotective effects, reducing neuronal damage and inflammation in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA in lab experiments is its potent analgesic and anti-inflammatory effects, which can be useful in studying pain and inflammation. Another advantage is its selectivity for TRPV1, which allows for the study of this ion channel's role in pain and inflammation. However, a limitation of using N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA. One direction is to further investigate its potential in the treatment of chronic pain and inflammatory disorders. Another direction is to explore its potential in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA and its effects on TRPV1 and other ion channels.

Scientific Research Applications

N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA has been extensively studied for its potential in medicinal chemistry and neuroscience. It has been shown to have potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. N-butyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamideA has also been studied for its potential in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease.